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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Pyridylmethyl acetate, also known as pyridin-2-ylmethyl acetate, is an organic compound of

interest in various fields of chemical research, including medicinal chemistry and materials

science. As an ester of 2-pyridinemethanol and acetic acid, its structure incorporates a pyridine

ring, a key heterocycle in numerous biologically active compounds. This technical guide

provides a comprehensive overview of the known physical properties of 2-pyridylmethyl
acetate, detailed experimental protocols for their determination, and a summary of its synthetic

route. Due to the limited availability of specific experimental spectroscopic and biological data

for this compound, this guide also includes predicted spectroscopic characteristics and a

generalized workflow for biological activity screening, based on the properties of related

pyridine derivatives.

Core Physical Properties
The physical characteristics of a compound are fundamental to its application in research and

development, influencing factors such as solubility, reaction kinetics, and formulation. The table
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below summarizes the key physical properties of 2-Pyridylmethyl acetate.

Property Value Source(s)

Chemical Formula C₈H₉NO₂ [1][2][3]

Molecular Weight 151.17 g/mol [1]

CAS Number 1007-49-4 [1][2][3]

Appearance
Colorless to slightly yellow

liquid
[4]

State at Room Temp. Liquid [4]

Density 1.115 ± 0.06 g/cm³ (Predicted) [3]

Boiling Point 105-107 °C at 0.5 Torr [3]

Melting Point Not available

Refractive Index Not available

Solubility

Soluble in polar solvents like

water and alcohols. Good

miscibility in ethanol and

DMSO. Less soluble in non-

polar solvents.

[4]

Experimental Protocols
Accurate determination of physical properties is crucial for compound characterization. The

following are detailed, generalized protocols for measuring key physical parameters of a liquid

compound like 2-Pyridylmethyl acetate.

Determination of Density
The density of a liquid can be determined using a pycnometer or by measuring the mass of a

known volume.

Protocol using a Graduated Cylinder and Balance:
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Mass of Empty Cylinder: Weigh a clean, dry 10 mL graduated cylinder on an analytical

balance and record its mass (m₁).

Volume Measurement: Carefully add a specific volume of 2-Pyridylmethyl acetate (e.g., 5

mL) to the graduated cylinder. Read the volume (V) from the bottom of the meniscus.

Mass of Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid and

record the total mass (m₂).

Calculation: Calculate the mass of the liquid (m = m₂ - m₁). The density (ρ) is then calculated

using the formula: ρ = m/V.

Replication: Repeat the measurement at least three times and calculate the average density.

Determination of Boiling Point
The boiling point is a key indicator of purity. The Thiele tube method is a common and accurate

technique for determining the boiling point of small liquid samples.

Thiele Tube Method:

Sample Preparation: Fill a small test tube (fusion tube) to a depth of about 2-3 cm with 2-
Pyridylmethyl acetate.

Capillary Tube: Seal one end of a capillary tube using a flame. Place the sealed capillary

tube, open end down, into the test tube containing the liquid.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

bulb of the thermometer is level with the bottom of the test tube.

Heating: Place the assembly in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil) so that the heat-transfer liquid level is above the level of the

sample.

Observation: Heat the side arm of the Thiele tube gently. As the temperature rises, a stream

of bubbles will emerge from the open end of the capillary tube.
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Boiling Point Determination: Continue heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly. The temperature at which the liquid

just begins to enter the capillary tube is the boiling point of the sample.

Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

valuable physical constant for a pure compound. An Abbe refractometer is commonly used for

this measurement.

Using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Sample Application: Place a few drops of 2-Pyridylmethyl acetate onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach thermal equilibrium with the

instrument (typically at 20°C or 25°C).

Reading: Look through the eyepiece and adjust the control knob until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

Record Value: Read the refractive index value from the instrument's scale.

Cleaning: Clean the prism thoroughly with a suitable solvent (e.g., ethanol or acetone) and a

soft tissue after the measurement.

Synthesis of 2-Pyridylmethyl Acetate
2-Pyridylmethyl acetate can be synthesized via the esterification of 2-pyridinemethanol with

acetic anhydride. A plausible synthetic pathway is described below.[1][5][6][7]

Reaction: 2-Pyridinemethanol + Acetic Anhydride → 2-Pyridylmethyl acetate + Acetic acid

Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-pyridinemethanol in a suitable solvent such as pyridine.

Reagent Addition: Cool the solution in an ice bath and slowly add acetic anhydride dropwise

with continuous stirring. Pyridine acts as both a solvent and a base to neutralize the acetic

acid byproduct.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Work-up: Quench the reaction by the slow addition of water or methanol. The mixture is then

typically extracted with an organic solvent like dichloromethane or ethyl acetate.

Purification: The organic layers are combined, washed with a saturated aqueous solution of

sodium bicarbonate to remove any remaining acetic acid, and then with brine. The organic

layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under

reduced pressure to yield the crude product.

Final Purification: The crude 2-Pyridylmethyl acetate can be further purified by vacuum

distillation or column chromatography on silica gel.
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Synthesis Workflow for 2-Pyridylmethyl Acetate

Starting Materials

Reaction

Work-up & Purification

Final Product

2-Pyridinemethanol

Esterification in Pyridine

Acetic Anhydride Pyridine (Solvent/Base)

Quench with Water/Methanol

Extraction with Organic Solvent

Wash with NaHCO3 and Brine

Dry over Na2SO4

Solvent Evaporation

Vacuum Distillation / Chromatography

Pure 2-Pyridylmethyl Acetate

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 2-Pyridylmethyl acetate.
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Predicted Spectroscopic Data
While specific experimental spectra for 2-Pyridylmethyl acetate are not readily available in the

searched literature, its spectral characteristics can be predicted based on its chemical structure

and data from analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the protons on the pyridine

ring, the methylene protons, and the methyl protons of the acetate group.

Pyridine Protons: Four signals in the aromatic region (δ 7.0-8.5 ppm), corresponding to the

four protons on the pyridine ring. The proton adjacent to the nitrogen (at position 6) would be

the most downfield.

Methylene Protons (-CH₂-): A singlet at approximately δ 5.2 ppm, integrating to 2H.

Methyl Protons (-CH₃): A sharp singlet at approximately δ 2.1 ppm, integrating to 3H.

¹³C NMR Spectroscopy
The carbon NMR spectrum will show signals for the carbonyl carbon, the carbons of the

pyridine ring, the methylene carbon, and the methyl carbon.

Carbonyl Carbon (C=O): A signal in the downfield region, around δ 170 ppm.

Pyridine Carbons: Five distinct signals in the range of δ 120-150 ppm.

Methylene Carbon (-CH₂-): A signal around δ 65 ppm.

Methyl Carbon (-CH₃): A signal in the upfield region, around δ 21 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will be characterized by strong absorptions corresponding to the carbonyl

group of the ester and vibrations of the pyridine ring.

C=O Stretch (Ester): A strong, sharp absorption band around 1740 cm⁻¹.
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C-O Stretch (Ester): A strong absorption band in the region of 1250-1000 cm⁻¹.

C=C and C=N Stretches (Pyridine Ring): Multiple sharp bands in the 1600-1400 cm⁻¹ region.

C-H Stretches (Aromatic and Aliphatic): Bands above 3000 cm⁻¹ for the aromatic C-H bonds

and below 3000 cm⁻¹ for the aliphatic C-H bonds.

C-H Bending (Aromatic): Out-of-plane bending vibrations in the 900-700 cm⁻¹ region,

characteristic of the substitution pattern of the pyridine ring.

Mass Spectrometry (MS)
In electron ionization mass spectrometry, 2-Pyridylmethyl acetate is expected to show a

molecular ion peak and characteristic fragmentation patterns.

Molecular Ion (M⁺): A peak at m/z = 151, corresponding to the molecular weight of the

compound.

Major Fragments:

Loss of the acetyl group (•CH₃CO) leading to a fragment at m/z = 108.

Loss of the acetoxy group (•OCH₃CO) resulting in a fragment at m/z = 92.

A peak at m/z = 43 corresponding to the acetyl cation ([CH₃CO]⁺).

Cleavage to form the pyridiniumyl-methyl cation at m/z = 92.

Biological Activity and Drug Development Potential
Pyridine and its derivatives are ubiquitous in medicinal chemistry and are scaffolds for

numerous approved drugs.[4][8] The pyridine ring can engage in various biological interactions,

including hydrogen bonding and π-π stacking, making it a valuable pharmacophore.

While specific biological activities for 2-Pyridylmethyl acetate have not been extensively

reported, its structural similarity to other biologically active pyridine-containing molecules

suggests potential for further investigation. Pyridine derivatives have shown a wide range of
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pharmacological effects, including antimicrobial, antiviral, anticancer, and neurological

activities.[4][9][10]

A general workflow for the initial biological evaluation of a compound like 2-Pyridylmethyl
acetate in a drug discovery context is outlined below.
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General Workflow for Biological Activity Screening

Test Compound

Initial Screening
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Preclinical Development

2-Pyridylmethyl Acetate

In Vitro Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Hit-to-Lead Optimization

ADMET Profiling
(Absorption, Distribution, Metabolism, Excretion, Toxicity)

In Vivo Animal Models

Safety & Toxicology Studies
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Caption: A generalized workflow for the biological evaluation of a test compound.
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Conclusion
2-Pyridylmethyl acetate is a compound with well-defined core physical properties and a

straightforward synthetic route. While specific, detailed experimental data on its spectroscopy

and biological activity are currently limited in publicly accessible literature, its chemical structure

suggests predictable characteristics and potential for further investigation, particularly within the

realm of medicinal chemistry. This guide provides a foundational understanding of its physical

properties and the experimental methodologies required for its characterization, serving as a

valuable resource for researchers and scientists in the field. Further empirical studies are

warranted to fully elucidate its spectroscopic profile and explore its potential biological

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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